Cas no 21433-41-0 (triphenyl(prop-2-en-1-yl)phosphonium iodide)

triphenyl(prop-2-en-1-yl)phosphonium iodide structure
21433-41-0 structure
Product name:triphenyl(prop-2-en-1-yl)phosphonium iodide
CAS No:21433-41-0
MF:C21H20IP
MW:430.261738777161
CID:911787
PubChem ID:198000

triphenyl(prop-2-en-1-yl)phosphonium iodide Chemical and Physical Properties

Names and Identifiers

    • triphenyl(prop-2-en-1-yl)phosphonium iodide
    • AC1L54FN
    • Allyltriphenylphosphonium iodide
    • Allyl-triphenylphosphoniumiodid
    • amp
    • LS-106873
    • Phosphonium, allyltriphenyl-, iodide
    • Phosphonium, triphenyl-2-propenyl-, iodide
    • R &amp
    • triphenyl(prop-2-enyl)phosphanium iodide
    • Triphenyl-allyl-phosphoniumiodid
    • WLN: 1U2PR&amp
    • NSC 122260
    • WLN: 1U2PR&R&R &I
    • DTXSID20944013
    • 21433-41-0
    • SCHEMBL1054412
    • NSC-122260
    • Triphenyl(prop-2-en-1-yl)phosphanium iodide
    • Inchi: InChI=1S/C21H20P.HI/c1-2-18-22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21;/h2-17H,1,18H2;1H/q+1;/p-1
    • InChI Key: RXMKUGPPBPXXAV-UHFFFAOYSA-M
    • SMILES: C=CC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[I-]

Computed Properties

  • Exact Mass: 409.8778
  • Monoisotopic Mass: 430.03474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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